![molecular formula C7H14NO8PS B051702 Thiogar CAS No. 119619-78-2](/img/structure/B51702.png)
Thiogar
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Thiogar is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a sulfur-containing molecule that has been synthesized using various methods. This compound has been studied for its potential applications in various fields, including pharmaceuticals, agriculture, and materials science.
Scientific Research Applications
Thiogar has been studied for its potential applications in various fields of scientific research. In pharmaceuticals, this compound has been investigated for its potential as an anticancer agent due to its ability to inhibit the growth of cancer cells. In agriculture, this compound has been studied for its potential as a fungicide and insecticide due to its ability to disrupt the metabolic pathways of pests. In materials science, this compound has been investigated for its potential as a precursor for the synthesis of metal sulfides and as a modifier for the properties of polymers.
Mechanism of Action
The mechanism of action of Thiogar is not fully understood, but it is believed to be due to its ability to interact with sulfur-containing proteins and enzymes within cells. This compound has been shown to inhibit the activity of certain enzymes involved in the synthesis of nucleic acids, which are essential for cell growth and division. This inhibition leads to the disruption of metabolic pathways within cells, resulting in cell death.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on cells. In cancer cells, this compound has been shown to induce apoptosis, or programmed cell death, by activating certain signaling pathways. In insect cells, this compound has been shown to disrupt metabolic pathways, leading to the inhibition of growth and development. In addition, this compound has been shown to have antioxidant properties, which may have potential therapeutic benefits in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
Thiogar has several advantages for use in scientific research. It is a stable compound that can be easily synthesized in high purity. It has a relatively low toxicity profile, making it suitable for use in cell culture and animal studies. However, this compound also has limitations for use in lab experiments. Its mechanism of action is not fully understood, making it difficult to predict its effects on cells. In addition, this compound has limited solubility in water, which may affect its bioavailability in vivo.
Future Directions
There are several future directions for research on Thiogar. One area of research is the development of novel synthesis methods for this compound that are more efficient and cost-effective. Another area of research is the investigation of this compound's potential as a therapeutic agent for the treatment of various diseases, including cancer and neurodegenerative disorders. Additionally, the development of this compound-based materials with unique properties for use in various applications is an area of interest for materials science research.
In conclusion, this compound is a sulfur-containing molecule that has gained significant attention in scientific research due to its unique properties. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research on this compound has the potential to lead to the development of novel therapeutic agents and materials with unique properties.
Synthesis Methods
The synthesis of Thiogar can be achieved using various methods, including the reaction of sulfur with an alkene or alkyne, the reaction of a sulfur-containing compound with an alkene, or the reaction of a sulfur-containing compound with an alkyne. The most common method used for the synthesis of this compound is the reaction of sulfur with an alkene or alkyne in the presence of a catalyst such as palladium. This method yields high purity this compound, making it suitable for scientific research.
properties
CAS RN |
119619-78-2 |
---|---|
Molecular Formula |
C7H14NO8PS |
Molecular Weight |
303.23 g/mol |
IUPAC Name |
[(2R,3S,4R,5R)-3,4-dihydroxy-5-[(2-sulfanylacetyl)amino]oxolan-2-yl]methyl dihydrogen phosphate |
InChI |
InChI=1S/C7H14NO8PS/c9-4(2-18)8-7-6(11)5(10)3(16-7)1-15-17(12,13)14/h3,5-7,10-11,18H,1-2H2,(H,8,9)(H2,12,13,14)/t3-,5-,6-,7-/m1/s1 |
InChI Key |
DUISMXABKZWOLR-SHUUEZRQSA-N |
Isomeric SMILES |
C([C@@H]1[C@H]([C@H]([C@@H](O1)NC(=O)CS)O)O)OP(=O)(O)O |
SMILES |
C(C1C(C(C(O1)NC(=O)CS)O)O)OP(=O)(O)O |
Canonical SMILES |
C(C1C(C(C(O1)NC(=O)CS)O)O)OP(=O)(O)O |
Other CAS RN |
119619-78-2 |
synonyms |
(alpha)-isomer of ThioGar ThioGar thioglycine ribonucleotide |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.